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Compound of Interest

Compound Name: Pyrazolone T

Cat. No.: B085687 Get Quote

An In-depth Exploration of the Discovery, Synthesis, and Chemical Identity of 5-oxo-1-(4-

sulfophenyl)-4H-pyrazole-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pyrazolone T, chemically known as 5-oxo-1-(4-sulfophenyl)-4H-pyrazole-3-carboxylic acid

(CAS No. 118-47-8), is a pivotal intermediate in the synthesis of various azo dyes. While the

broader pyrazolone family, discovered by Ludwig Knorr in 1883, has a rich history in

pharmaceuticals, Pyrazolone T's significance lies predominantly in the realm of industrial

chemistry.[1] This technical guide provides a comprehensive overview of the historical context,

synthesis, and physicochemical properties of Pyrazolone T. Due to a lack of available public

domain information, this guide does not detail specific biological activities or signaling

pathways for Pyrazolone T itself, but rather provides a general context of the pharmacological

potential of the pyrazolone scaffold.

Discovery and History: A Legacy of Color
The history of pyrazolones began in 1883 with the German chemist Ludwig Knorr's synthesis of

antipyrine, a compound that would become one of the first synthetic analgesics.[1] This

discovery opened the door to the exploration of the pyrazolone scaffold, a five-membered

heterocyclic ring.[1][2]
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While the specific discovery of Pyrazolone T is not well-documented in publicly available

records, its primary application as a dye intermediate suggests its development was closely

tied to the burgeoning synthetic dye industry of the late 19th and early 20th centuries.

Pyrazolone T is a key precursor for producing a variety of azo dyes, including Tartrazine (Food

Yellow 4).[3] The synthesis of such dyes involves the coupling of a diazonium salt with an

active methylene compound, in this case, Pyrazolone T.

Physicochemical Properties
Pyrazolone T is a yellow powder with established physical and chemical characteristics.[4][5] A

summary of its key properties is presented in Table 1.

Property Value Source

IUPAC Name
5-oxo-1-(4-sulfophenyl)-4H-

pyrazole-3-carboxylic acid
[6]

CAS Number 118-47-8 [6]

Molecular Formula C₁₀H₈N₂O₆S [6]

Molecular Weight 284.25 g/mol [6]

Appearance Yellow powder [4]

Solubility Soluble in water [4]

Synthesis of Pyrazolone T: Experimental Protocol
The synthesis of Pyrazolone T follows the classical Knorr pyrazole synthesis pathway, which

involves the condensation of a hydrazine derivative with a 1,3-dicarbonyl compound.[2] In the

case of Pyrazolone T, the reactants are 4-hydrazinobenzenesulfonic acid and an ester of

oxalacetic acid (e.g., diethyl oxalacetate).

Materials:
4-hydrazinobenzenesulfonic acid

Diethyl oxalacetate
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Sodium hydroxide

Hydrochloric acid

Ethanol

Water

Procedure:
Preparation of the Hydrazine Salt Solution: Dissolve 4-hydrazinobenzenesulfonic acid in a

dilute aqueous solution of sodium hydroxide.

Condensation Reaction: To the stirred solution of the hydrazine salt, slowly add diethyl

oxalacetate at a controlled temperature. The reaction mixture is then heated to reflux for

several hours to ensure complete condensation and cyclization.

Hydrolysis and Precipitation: After the condensation is complete, the reaction mixture is

cooled. The ester group is then hydrolyzed to the carboxylic acid by adding a stronger base

and heating. Subsequent acidification of the solution with hydrochloric acid will precipitate

the crude Pyrazolone T.

Purification: The precipitated solid is collected by filtration, washed with cold water to remove

inorganic impurities, and then recrystallized from a suitable solvent, such as aqueous

ethanol, to yield purified Pyrazolone T.

Experimental Workflow:
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Caption: General experimental workflow for the synthesis of Pyrazolone T.
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General Biological Activities of the Pyrazolone
Scaffold
While no specific biological activities or signaling pathway modulations have been documented

for Pyrazolone T in the available literature, the pyrazolone nucleus is a well-known

pharmacophore present in numerous biologically active compounds.[2] It is important to

emphasize that the following information pertains to the general class of pyrazolones and not

specifically to Pyrazolone T.

Pyrazolone derivatives have been reported to exhibit a wide range of pharmacological effects,

including:

Anti-inflammatory and Analgesic: This is the most prominent activity, with drugs like

antipyrine and phenylbutazone being classical examples. The primary mechanism for many

of these is the inhibition of cyclooxygenase (COX) enzymes, which are key in the

prostaglandin synthesis pathway.[1]

Antimicrobial and Antifungal: Various substituted pyrazolones have shown activity against a

range of bacteria and fungi.

Anticancer: Some pyrazolone derivatives have been investigated for their potential as

anticancer agents.

Other Activities: Other reported activities include antiviral, anticonvulsant, and antioxidant

properties.

Prostaglandin Synthesis Pathway and COX Inhibition:
A simplified representation of the prostaglandin synthesis pathway and the inhibitory action of

some pyrazolone analgesics is shown below.

Arachidonic Acid

COX-1 / COX-2 Prostaglandins (PGG₂, PGH₂, etc.) Inflammation, Pain, Fever

Pyrazolone Analgesics
(e.g., Phenylbutazone)

Inhibition
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Caption: Inhibition of COX enzymes by certain pyrazolone analgesics.

Conclusion
Pyrazolone T is a chemically significant molecule whose history is intrinsically linked to the

development of synthetic dyes. Its synthesis, based on the foundational Knorr pyrazole

reaction, is a robust and well-understood process. While Pyrazolone T itself is not recognized

for any specific pharmacological activity, the pyrazolone scaffold from which it is derived

remains a highly privileged structure in medicinal chemistry. Further research could potentially

explore the biological activities of Pyrazolone T and its derivatives, but based on current public

knowledge, its primary role is that of a crucial building block in the world of color. This guide

provides a foundational understanding of Pyrazolone T for researchers and professionals in

both chemistry and the life sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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